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Compound of Interest

Compound Name: 3,3',5-Trifluorobenzhydrol

CAS No.: 844683-66-5

Cat. No.: B1608167

Get Quote

Abstract: This technical guide provides a comprehensive, two-step protocol for the synthesis of

3,3',5-trifluorobenzhydrol, a fluorinated diarylmethanol of interest in medicinal chemistry and

materials science. The synthesis commences with the Friedel-Crafts acylation of fluorobenzene

with 3,5-difluorobenzoyl chloride to yield the intermediate, 3,3',5-trifluorobenzophenone.

Subsequent reduction of this ketone using sodium borohydride affords the target benzhydrol.

This document offers a detailed, step-by-step methodology, explains the rationale behind

experimental choices, and includes essential safety protocols for handling fluorinated organic

compounds.

Introduction
Fluorinated organic molecules are of paramount importance in modern drug discovery and

materials science. The introduction of fluorine atoms can significantly modulate a molecule's

physicochemical and biological properties, including metabolic stability, lipophilicity, and binding

affinity. Benzhydrols (diphenylmethanols) and their derivatives are key structural motifs in a

variety of pharmacologically active compounds. The targeted synthesis of fluorinated

benzhydrols, such as 3,3',5-trifluorobenzhydrol, provides valuable building blocks for the

development of novel chemical entities with potentially enhanced properties.
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This guide details a robust and accessible synthetic route to 3,3',5-trifluorobenzhydrol,
designed for researchers in organic synthesis and drug development. The described protocol is

divided into two main stages: the synthesis of the benzophenone intermediate and its

subsequent reduction to the final alcohol.

Overall Synthesis Workflow

Step 1: Friedel-Crafts Acylation

Step 2: Reduction
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Figure 1: Overall workflow for the synthesis of 3,3',5-trifluorobenzhydrol.
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Part 1: Synthesis of 3,3',5-Trifluorobenzophenone
via Friedel-Crafts Acylation
The Friedel-Crafts acylation is a classic and effective method for forming carbon-carbon bonds

to an aromatic ring, enabling the synthesis of aryl ketones.[1] In this step, fluorobenzene is

acylated with 3,5-difluorobenzoyl chloride using aluminum chloride as a Lewis acid catalyst.

Reaction Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. BJOC - Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids
(TAAILs) [beilstein-journals.org]
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To cite this document: BenchChem. [Application and Protocol Guide: Synthesis of 3,3',5-
Trifluorobenzhydrol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1608167/docs#application-and-protocol-guide-
synthesis-of-3-3-5-trifluorobenzhydrol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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